Cas no 1610046-62-2 (aspidostomide C)

• Product Name: aspidostomide C
• CAS No: 1610046-62-2
• MF: C₁₇H₁₁Br₅N₂O₃
• MW: 690.800840616226
• CID: 4770948
• Update Time: 2024-03-01

aspidostomide C Chemical and Physical Properties

Names and Identifiers

• aspidostomide C
• 3,4,5-tribromo-N-[(2S)-2-(3,5-dibromo-4-hydroxyphenyl)-2-hydroxyethyl]-1H-indole-2-carboxamide

• Inchi： 1S/C17H11Br5N2O3/c18-7-1-2-10-12(13(7)21)14(22)15(24-10)17(27)23-5-11(25)6-3-8(19)16(26)9(20)4-6/h1-4,11,24-26H,5H2,(H,23,27)/t11-/m1/s1
• InChI Key： IZXKDVRAZUASKN-LLVKDONJSA-N
• SMILES： BrC1C2C(=C(C=CC=2NC=1C(NC[C@H](C1C=C(C(=C(C=1)Br)O)Br)O)=O)Br)Br

Computed Properties

• Exact Mass: 689.66456 g/mol
• Monoisotopic Mass: 685.66866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 690.8
• XLogP3: 5.6
• Topological Polar Surface Area: 85.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives